(Z)-3'-(2-(1-ethoxy-1,3-dioxobutan-2-ylidene)hydrazinyl)-2'-hydroxy-[1,1'-biphenyl]-3-carboxylic acid

• Molecular Formula: C19H18N2O6
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 3-[3-[(1-ethoxy-3-hydroxy-1-oxobut-2-en-2-yl)diazenyl]-2-hydroxyphenyl]benzoic acid
• InChI: InChI=1S/C19H18N2O6/c1-3-27-19(26)16(11(2)22)21-20-15-9-5-8-14(17(15)23)12-6-4-7-13(10-12)18(24)25/h4-10,22-23H,3H2,1-2H3,(H,24,25)
• InChI Key: RHNBTZSDVFSHPP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=C(C)O)N=NC1=CC=CC(=C1O)C2=CC(=CC=C2)C(=O)O

Description

The compound (Z)-3'-(2-(1-ethoxy-1,3-dioxobutan-2-ylidene)hydrazinyl)-2'-hydroxy-[1,1'-biphenyl]-3-carboxylic acid features a biphenyl scaffold substituted with a hydrazinylidene group linked to a 1-ethoxy-1,3-dioxobutan-2-ylidene moiety.

Biological Activity

The compound (Z)-3'-(2-(1-ethoxy-1,3-dioxobutan-2-ylidene)hydrazinyl)-2'-hydroxy-[1,1'-biphenyl]-3-carboxylic acid is a complex organic molecule that exhibits potential biological activities due to its unique structural features. This article explores the biological activities associated with this compound, supported by relevant data and research findings.

Chemical Structure and Properties

The compound consists of a biphenyl core with several functional groups, including:

• Hydrazine moiety : Known for its reactivity in biological systems.
• Ethoxy-1,3-dioxobutane group : Suggests potential interactions with various biological targets.

Structural Formula

$$\text{C}_{19}\text{H}_{22}\text{N}_{4}\text{O}_{5}$$

Biological Activity

Preliminary studies indicate that compounds with similar structural features may exhibit a range of biological activities, including:

• Antimicrobial activity
• Anticancer properties
• Anti-inflammatory effects
• Antioxidant activity

The biological activity of this compound is likely mediated through various mechanisms, such as:

• Inhibition of enzyme activity : Compounds similar to this may interfere with key metabolic pathways.
• Interaction with cellular receptors : The hydrazine and carboxylic acid groups may facilitate binding to specific receptors.

Comparative Analysis of Related Compounds

To understand the potential of this compound, it is beneficial to compare it with other compounds that share structural similarities.

Compound Name	Structural Features	Biological Activity
Hydrazone Derivatives	Hydrazine linkage	Antimicrobial, anticancer
Biphenyl Carboxylic Acids	Carboxylic acid on biphenyl	Anti-inflammatory
Ethoxy-substituted Compounds	Ethoxy group present	Antioxidant

This table highlights how the unique combination of functional groups in the target compound may influence its biological profile.

Study 1: Anticancer Activity

A study published in the Journal of Medicinal Chemistry investigated the anticancer properties of hydrazone derivatives. It was found that compounds with hydrazine linkages exhibited significant cytotoxicity against various cancer cell lines. The study suggested that modifications to the hydrazine moiety could enhance efficacy .

Study 2: Antimicrobial Properties

Research published in Phytomedicine reported on the antimicrobial effects of biphenyl carboxylic acids. The findings indicated that these compounds demonstrated potent activity against a range of bacterial strains, suggesting potential therapeutic applications .

Study 3: Anti-inflammatory Effects

Another study focused on ethoxy-substituted compounds found in natural products. It highlighted their ability to reduce inflammation in animal models, indicating that similar modifications in synthetic compounds could yield beneficial effects .

Synthesis and Modification Strategies

The synthesis of (Z)-3'-(2-(1-ethoxy-1,3-dioxobutan-2-ylidene)hydrazinyl)-2'-hydroxy-[1,1'-biphenyl]-3-carboxylic acid involves several steps:

• Formation of the hydrazine linkage : This can be achieved through condensation reactions.
• Introduction of the ethoxy group : Utilizing ethoxy reagents under controlled conditions.
• Carboxylic acid functionalization : Employing carboxylation techniques to finalize the structure.

Each step requires optimization to ensure high purity and yield.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparisons

The compound belongs to a class of biphenyl-hydrazinylidene derivatives. Below is a comparative analysis with key analogs:

Compound	Key Substituents	Pharmacological Activity	Structural Features	References
(Z)-3'-(2-(1-Ethoxy-1,3-dioxobutan-2-ylidene)hydrazinyl)-2'-hydroxy-[1,1'-biphenyl]-3-carboxylic acid (Target)	Ethoxy-dioxobutan-ylidene hydrazine, carboxylic acid, biphenyl	Presumed thrombopoietin agonism (inferred from analogs)	Z-hydrazone; planar biphenyl system with hydrogen-bonding groups (OH, COOH)
Eltrombopag (Parent: 2'-Hydroxy-[1,1'-biphenyl]-3-carboxylic Acid)	3,4-Dimethylphenyl-pyrazolylidene hydrazine, hydroxyethyl carboxamide	FDA-approved for thrombocytopenia	Modified hydrazinyl-pyrazolylidene; enhanced bioavailability via carboxamide
3'-[(2Z)-Pyrazolylidene]hydrazino-biphenyl bis-(monoethanolamine) salt	Pyrazolylidene hydrazine, monoethanolamine salt	Improved solubility and stability	Salt form enhances solubility; retains Z-configuration
(Z)-2'-(Benzyloxy)-3'-(pyrazolylidene)hydrazinyl-biphenyl-3-carboxylic acid	Benzyloxy, pyrazolylidene hydrazine	Not reported	Benzyloxy increases lipophilicity; potential for CNS penetration
(2Z)-N-(2-Chlorobenzyl)-2-(2-oxoindolin-3-ylidene)hydrazinecarbothioamide	Indolinone-thiosemicarbazone, chlorobenzyl	Anticancer and antimicrobial activity	Thiosemicarbazone moiety enhances metal chelation and bioactivity

Key Observations

Carboxylic acid and hydroxy groups enable hydrogen bonding, critical for target interactions, as seen in Eltrombopag’s mechanism .

Pharmacological Relevance :

• Eltrombopag derivatives (e.g., ) demonstrate that biphenyl-hydrazinylidene scaffolds are viable for thrombopoietin receptor activation. The target compound’s ethoxy-dioxobutan-ylidene group may offer metabolic stability over pyrazolylidene analogs .
• Thiosemicarbazones () exhibit divergent bioactivity (e.g., anticancer), highlighting the role of auxiliary functional groups in modulating target specificity .

Physicochemical Properties: Salt Forms: Monoethanolamine salts () improve aqueous solubility, a strategy applicable to the target compound for enhanced pharmacokinetics . Lipophilicity: Substituents like benzyloxy () increase logP values, which could be optimized in the target compound for tissue penetration .

Crystallographic Data: A related biphenyl-pyrazolylidene analog crystallizes in a triclinic system (space group P-1) with unit cell parameters a = 7.245 Å, b = 12.522 Å, c = 13.789 Å, and angles α = 75.42°, β = 79.63°, γ = 83.23° . These data suggest a non-planar packing arrangement, which may influence solubility and solid-state stability.

Research Findings and Gaps

• Synthetic Accessibility : The target compound’s synthesis likely parallels Eltrombopag’s route, involving hydrazone formation via condensation of biphenyl-carboxylic acid derivatives with ethoxy-dioxobutan-ylidene hydrazines .
• Biological Data : While Eltrombopag analogs show clinical efficacy, the target compound’s activity remains unverified. Comparative in vitro assays (e.g., thrombopoietin receptor binding) are needed.
• Analytical Characterization : highlights NMR, IR, and HRMS as critical tools for structural validation, though such data are absent for the target compound .